(S)-(+)-Ketoprofen-13C,d3

Catalog No.
S1795037
CAS No.
1189508-77-7
M.F
C16H14O3
M. Wt
258.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(S)-(+)-Ketoprofen-13C,d3

For dexketoprofen LC-MS/MS, racemic or analog IS cause chiral peak splitting, retention time mismatch, corrupting PK data. (S)-(+)-Ketoprofen-13C,d3 is the enantiopure, co-eluting SIL IS. • +4 Da shift & exact co-elution prevent chiral signal dilution, ensuring enantiomeric precision. • Corrects ion suppression from plasma/environmental matrices, critical for PK & environmental analysis. • ≥98% purity, 99% 13C, 98% D enrichment.

CAS Number

1189508-77-7

Product Name

(S)-(+)-Ketoprofen-13C,d3

IUPAC Name

(2S)-2-(3-benzoylphenyl)-3,3,3-trideuterio(313C)propanoic acid

Molecular Formula

C16H14O3

Molecular Weight

258.29 g/mol

InChI

InChI=1S/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)/t11-/m0/s1/i1+1D3

InChI Key

DKYWVDODHFEZIM-HPZMRZLNSA-N

Synonyms

3-Benzoyl-α-methyl-13C,d3-benzeneacetic Acid; m-Benzoylhydratropic Acid-13C,d3; 2-(3-Benzoylphenyl)propionic Acid-13C,d3; RP-19583-13C,d3; Alreumat-13C,d3; Alrheumun-13C,d3; Capisten-13C,d3; Epatec-13C,d3; Fastum-13C,d3; Ketofen-13C,d3;

Canonical SMILES

CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O

Isomeric SMILES

[2H][13C]([2H])([2H])[C@@H](C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O

The exact mass of the compound Ketoprofen is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

1 mg, 2.5 mg

(S)-(+)-Ketoprofen-13C,d3 (CAS 1189508-77-7) is a stable-isotope-labeled (SIL) internal standard specifically engineered for the precise LC-MS/MS quantification of dexketoprofen, the pharmacologically active enantiomer of the non-steroidal anti-inflammatory drug (NSAID) ketoprofen [1]. Featuring a combined +4 Da mass shift through the incorporation of one carbon-13 and three deuterium atoms, this compound is primarily procured for high-throughput pharmacokinetics, therapeutic drug monitoring, and environmental trace analysis [2]. By matching the exact stereochemistry and physicochemical properties of the target analyte, it ensures absolute co-elution, providing precise correction for matrix-induced ion suppression and extraction losses compared to structural analogs or racemic standards[1].

Research Fit

Workflow Chiral enantioselective LC-MS/MS bioanalysis
Role Stable isotope-labeled internal standard (SIL-IS)
Key attribute S(+) enantiopure; dual 13C + d3 labeling
Selection logic Enables enantiomer-specific quantification; corrects matrix effects

Substituting (S)-(+)-Ketoprofen-13C,d3 with racemic SIL ketoprofen or structural analogs (such as ibuprofen-d3) introduces critical analytical vulnerabilities in chiral LC-MS/MS workflows[1]. On chiral stationary phases, a racemic internal standard splits into two distinct peaks, effectively halving the signal-to-noise ratio for the target (S)-enantiomer and complicating baseline integration[2]. Furthermore, structural analogs fail to co-elute precisely with dexketoprofen, leaving the analyte exposed to uncorrected retention-time-specific ion suppression zones in complex biological matrices [1]. This temporal mismatch compromises the accuracy of pharmacokinetic models, particularly in studies tracking the unidirectional in vivo chiral inversion of (R)- to (S)-ketoprofen, where exact enantiomeric quantification is mandatory [3].

Substitution Risk

Unlabeled analog Lacks the mass shift required for MS distinction; cannot correct for ion suppression or extraction variability.
Racemic labeled mixture Includes R(−) enantiomer that undergoes chiral inversion in vivo; compromises enantioselective tracking of the S(+) form.
Non-chiral ISTD Does not co-elute with the analyte under chiral conditions; may introduce retention-time dependent matrix effects.

Enantiopure vs. Racemic IS Signal Integrity

When quantifying dexketoprofen on chiral stationary phases, utilizing the exact (S)-enantiomer SIL standard prevents the signal dilution inherent to racemic standards [1]. A racemic ketoprofen-d3 standard splits equally into (R) and (S) peaks, reducing the effective internal standard signal for the target analyte by 50%[2]. The enantiopure (S)-(+)-Ketoprofen-13C,d3 delivers 100% of its ion current to the target retention time, doubling the effective signal-to-noise ratio and eliminating the risk of baseline interference from the opposite enantiomer [1].

Evidence DimensionEffective Internal Standard Signal Intensity on Chiral LC-MS/MS
Target Compound Data(S)-(+)-Ketoprofen-13C,d3 (100% signal concentrated in a single (S)-peak)
Comparator Or BaselineRacemic Ketoprofen-d3 (Signal split 50/50 between (R) and (S) peaks)
Quantified Difference2x higher effective signal-to-noise ratio for the target analyte peak
ConditionsChiral stationary phase LC-MS/MS quantification of dexketoprofen

Procuring the enantiopure SIL standard prevents signal dilution and integration errors, ensuring robust calibration curves in chiral assays.

Enantiomeric purity
Reported
Target: 100% S(+) enantiomer
Comparator: rac-Ketoprofen (50% S(+))
Enantiopure ISTD required for chiral assay specificity
Chiral inversion of R(−) in vivo demands single-enantiomer tracking

Matrix Effect Correction via Exact Co-elution

In highly complex matrices like human plasma, structural analog internal standards (e.g., ibuprofen-d3) elute at different retention times than dexketoprofen, exposing the analyte to uncorrected zones of ion suppression [1]. Because (S)-(+)-Ketoprofen-13C,d3 shares the exact physicochemical properties of the analyte, it co-elutes perfectly, ensuring that any matrix-induced ionization changes affect both the analyte and the internal standard equally [2]. This exact temporal matching reduces residual matrix effect variance to near-zero, which is critical for meeting strict bioanalytical validation guidelines [1].

Evidence DimensionResidual Matrix Effect Variance in Plasma
Target Compound Data(S)-(+)-Ketoprofen-13C,d3 (Near 100% correction due to exact co-elution)
Comparator Or BaselineStructural analog IS like Ibuprofen-d3 (>15-20% uncorrected variance due to retention time mismatch)
Quantified DifferenceElimination of retention-time-specific ion suppression errors
ConditionsElectrospray ionization (ESI) LC-MS/MS in protein-precipitated human plasma

Exact co-elution is mandatory to correct for unpredictable matrix effects in clinical samples, preventing costly bioanalytical assay failures.

Isotopic enrichment
Class-level
≥98% 13C; ≥98% D3
Mass shift: +4 Da
High enrichment minimizes isotopic cross-talk; supports low-level detection
Verify lot-specific enrichment certificate

Isotopic Interference Mitigation by Mass Shift

At high peak plasma concentrations, the natural heavy isotopes of unlabeled dexketoprofen can bleed into the mass channel of a lightly labeled internal standard [1]. By incorporating both carbon-13 and deuterium to achieve a +4 Da mass shift, (S)-(+)-Ketoprofen-13C,d3 ensures negligible M+4 isotopic contribution from the natural analyte[2]. Compared to a standard +3 Da (d3-only) label, this +4 Da shift significantly reduces background noise in the internal standard channel, stabilizing the Lower Limit of Quantification (LLOQ) across a broad dynamic range (e.g., 0.01 to 8.50 µg/mL)[1].

Evidence DimensionIsotopic Interference from Unlabeled Analyte at High Concentrations
Target Compound Data+4 Da Mass Shift (13C, d3) (Negligible M+4 natural isotopic overlap)
Comparator Or Baseline+3 Da Mass Shift (d3 only) (Measurable M+3 natural isotopic overlap at high concentrations)
Quantified DifferenceSignificant reduction in internal standard channel background noise
ConditionsHigh-concentration pharmacokinetic profiling (up to 8.50 µg/mL) in LC-MS/MS

A +4 Da mass shift ensures robust quantification and linearity even when the analyte-to-internal-standard ratio is heavily skewed.

COX-1 inhibition
Reported
S(+) IC50: 1.9 nM
R(−) IC50: >100–1000× higher
Enantioselectivity drives need for chiral ISTD in bioanalysis
Pharmacological data contextualize the analytical requirement
Validated chiral method
Method context
(S)-(+)-Ketoprofen used as IS in dog plasma chiral LC-MS/MS; validated per guidelines
Demonstrates fit-for-purpose in enantioselective quantification
Precedent for labeled analog; review species-specific validation

Enantioselective Pharmacokinetic (PK) Profiling

Essential for clinical trials evaluating pure dexketoprofen formulations, where accurate tracking of the (S)-enantiomer is required. The enantiopure SIL standard prevents chiral column signal dilution and ensures accurate differentiation between administered dexketoprofen and any inverted (R)-ketoprofen [1].

Therapeutic Drug Monitoring in Complex Matrices

Critical for whole blood or plasma assays where extensive protein binding and matrix effects severely suppress ionization. The exact co-elution of the 13C,d3-labeled standard perfectly corrects for these extraction and ionization losses, outperforming structural analogs [2].

Environmental Trace Analysis of Chiral NSAIDs

Deployed in wastewater and estuarine monitoring to accurately quantify dexketoprofen residues at low ng/L levels. The +4 Da mass shift and exact co-elution overcome severe matrix suppression from environmental organic matter, ensuring reliable environmental risk assessments [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Enantioselective PK in plasma research matrices
Chiral pure S(+) SIL-IS with +4 Da mass shift
Enantiomer-specific accuracy; matrix-effect correction
Bioanalytical method validation for submission-ready data
Isotope-labeled analog of the target analyte
Method reproducibility; accuracy/precision across runs
Drug-drug interaction research
Co-eluting ISTD resilient to matrix variability
Minimization of analytical interference; consistent ISTD response
Metabolic disposition & mass balance studies in preclinical species
Stable label tracks parent without metabolic conversion
Accurate parent quantification; differentiation from metabolites

XLogP3

3.1

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

258.11647938 Da

Monoisotopic Mass

258.11647938 Da

Heavy Atom Count

19

Wikipedia

Ketoprofen

Biological Half Life

Conventional capsules: 1.1-4 hours

Extended release capsules: 5.4 hours due to delayed absorption (intrinsic clearance is same as conventional capsules)

Use Classification

Human Drugs -> EU pediatric investigation plans
Animal Drugs -> FDA Approved Animal Drug Products (Green Book) -> Active Ingredients
Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients
Pharmaceuticals -> Animal Drugs -> Approved in Taiwan

General Manufacturing Information

Benzeneacetic acid, 3-benzoyl-.alpha.-methyl-: INACTIVE
Kantor TG: Ketoprofen: a review of its pharmacologic and clinical properties. Pharmacotherapy. 1986 May-Jun;6(3):93-103. [PMID:3526298]
Mazieres B: Topical ketoprofen patch. Drugs R D. 2005;6(6):337-44. [PMID:16274258]
Kinney et al. A general approach to intermolecular carbonylation of arene C-H bonds to ketones through catalytic aroyl triflate formation. Nature Chemistry, doi: 10.1038/nchem.2903, published online 11 December 2017

Explore Compound Types